![molecular formula C29H30P2 B1271866 (2S,4S)-(-)-2,4-Bis(diphenylphosphino)pentane CAS No. 77876-39-2](/img/structure/B1271866.png)
(2S,4S)-(-)-2,4-Bis(diphenylphosphino)pentane
Overview
Description
“(2S,4S)-(-)-2,4-Bis(diphenylphosphino)pentane” is a chiral phosphine ligand used for enantioselective synthesis . It is also known as (S,S)-BDPP . The IUPAC name for this compound is [(2S,4S)-4-(diphenylphosphanyl)pentan-2-yl]diphenylphosphane .
Molecular Structure Analysis
The molecular formula of “(2S,4S)-(-)-2,4-Bis(diphenylphosphino)pentane” is C29H30P2 . The InChI Key is CTYPJIUQROQJBG-ISIPKWIHNA-N . The SMILES string representation is CC@@HP(c1ccccc1)c2ccccc2)P(c3ccccc3)c4ccccc4 .Physical And Chemical Properties Analysis
“(2S,4S)-(-)-2,4-Bis(diphenylphosphino)pentane” is a solid substance . It has a melting point of 80-84 °C . The optical activity is [α]20/D -125.0°, c = 1 in chloroform .Scientific Research Applications
Chirality of Metal Nanoclusters
BDPP has been used in the study of chirality in metal nanoclusters . A general method was devised using mixed ligands (diphosphines and thiolates) to turn an achiral metal cluster, Au13Cu2, into an enantiomeric pair by breaking the overall molecular symmetry with the ligands . Using chiral diphosphines like BDPP, enantioselective synthesis of an optically pure, enantiomeric pair of [Au13Cu2 ( (2r,4r)/ (2s,4s)-BDPP)3 (SPy)6] + was achieved . These chiral nanoclusters hold great promise in applications such as asymmetry catalysis .
Asymmetry Arrangement of Achiral Surface Structure
BDPP has been used in the study of asymmetry arrangement of achiral surface structure . The chiral nanoclusters synthesized using BDPP showed high stability (no racemization at 70°C) which is crucial for applications in enantioselective catalysis, pharmaceutical sciences, optical devices, etc .
Unraveling Chirality in Cluster Science
BDPP has been used in unraveling the chirality in cluster science . Many efforts have been dedicated to unraveling the chirality in cluster science and several plausible mechanisms have been proposed such as the dissymmetric field effect and chiral footprint model .
Symmetry Breaking in Nature
BDPP has been used in the study of symmetry breaking in nature . Symmetry breaking is a universal phenomenon in nature and the concept of symmetry breaking in the present context includes spontaneous resolution, chirality amplification, chiral induction, asymmetric catalysis, crystal growth, or combinations thereof .
Meso Compounds
BDPP has been used in the study of meso compounds . Meso compounds are achiral compounds that have chiral centers. They are optically inactive because they have an internal plane of symmetry .
Hydroformylation of Styrene
BDPP has been used in the hydroformylation of styrene by rhodium disphosphine systems . Hydroformylation is a process that involves the addition of a formyl group (CHO) and a hydrogen atom to a carbon-carbon double bond .
Safety and Hazards
“(2S,4S)-(-)-2,4-Bis(diphenylphosphino)pentane” is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of skin contact, wash with plenty of soap and water . If in eyes, rinse cautiously with water for several minutes .
Future Directions
Mechanism of Action
Target of Action
(2S,4S)-(-)-2,4-Bis(diphenylphosphino)pentane is a chiral phosphine ligand . Phosphine ligands are commonly used in coordination chemistry and catalysis. They bind to a metal center, typically transition metals, to form a coordination complex. The role of these ligands is to modulate the reactivity of the metal center and enable specific chemical transformations.
Mode of Action
The compound interacts with its target by donating its lone pair of electrons (on the phosphorus atom) to the metal center, forming a coordinate covalent bond . This interaction results in the formation of a metal-ligand complex, which can then participate in various chemical reactions. The chirality of the ligand can influence the stereochemistry of these reactions, potentially leading to enantioselective outcomes.
properties
IUPAC Name |
[(2S,4S)-4-diphenylphosphanylpentan-2-yl]-diphenylphosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H30P2/c1-24(30(26-15-7-3-8-16-26)27-17-9-4-10-18-27)23-25(2)31(28-19-11-5-12-20-28)29-21-13-6-14-22-29/h3-22,24-25H,23H2,1-2H3/t24-,25-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTYPJIUQROQJBG-DQEYMECFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C)P(C1=CC=CC=C1)C2=CC=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C[C@H](C)P(C1=CC=CC=C1)C2=CC=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H30P2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90370365 | |
Record name | (2S,4S)-(-)-2,4-BIS(DIPHENYLPHOSPHINO)PENTANE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
440.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2S,4S)-(-)-2,4-Bis(diphenylphosphino)pentane | |
CAS RN |
77876-39-2 | |
Record name | (2S,4S)-(-)-2,4-BIS(DIPHENYLPHOSPHINO)PENTANE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90370365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2S,4S)-2,4-Bis(diphenylphosphino)pentane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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